Cas no 1891240-17-7 (O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine)

• Product Name: O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine
• CAS No: 1891240-17-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5776989
• PubChem ID: 117278825
• Update Time: 2025-06-14

O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1891240-17-7
• O-{2-[3-(methoxymethyl)phenyl]ethyl}hydroxylamine
• EN300-1777349
• O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine

• Inchi： 1S/C10H15NO2/c1-12-8-10-4-2-3-9(7-10)5-6-13-11/h2-4,7H,5-6,8,11H2,1H3
• InChI Key： SKNOXRLRPZTTMJ-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)CCON

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine

Comprehensive Overview of O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine (CAS No. 1891240-17-7)

O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine (CAS No. 1891240-17-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its methoxymethyl and hydroxylamine functional groups, offers a versatile scaffold for synthetic chemists and researchers exploring novel bioactive molecules. Its molecular structure, which includes a phenylethyl backbone, makes it a valuable intermediate in the development of targeted therapies and advanced materials.

The growing interest in O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine is reflected in the increasing number of scientific publications and patents referencing its use. Researchers are particularly intrigued by its potential role in enzyme inhibition and signal transduction modulation, which are hot topics in drug discovery. For instance, its hydroxylamine moiety is known to interact with metal ions and reactive oxygen species, making it a candidate for studies related to oxidative stress and antioxidant mechanisms. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

From a synthetic chemistry perspective, CAS No. 1891240-17-7 is often discussed in the context of green chemistry and sustainable synthesis. The compound’s methoxymethyl group can be leveraged for protecting group strategies, a technique widely used in multi-step organic syntheses. This is particularly relevant given the increasing demand for eco-friendly and cost-effective manufacturing processes in the chemical industry. Additionally, its stability under various conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry applications.

In the realm of agrochemicals, O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine has shown promise as a precursor for crop protection agents. Its structural features may contribute to the development of next-generation pesticides with improved selectivity and reduced environmental impact. This aligns with global efforts to address food security and sustainable agriculture, which are among the most searched topics in scientific and policy discussions today.

The compound’s physicochemical properties, such as solubility and lipophilicity, are also areas of active investigation. These properties are crucial for drug formulation and delivery systems, which are key focus areas in biopharmaceutical research. For example, its potential to enhance bioavailability of poorly soluble drugs is a subject of ongoing studies, reflecting the broader industry shift toward formulation optimization and drug efficacy enhancement.

In summary, O-{2-3-(methoxymethyl)phenylethyl}hydroxylamine (CAS No. 1891240-17-7) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research themes, such as sustainability, precision medicine, and green chemistry, ensures its continued prominence in scientific discourse. As researchers uncover more about its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.